Carbamimidoyl-nitroso-acetic acid ethyl ester

• Molecular Formula: C5H9N3O3
• Molecular Weight: 159.14 g/mol
• IUPAC Name: ethyl 3-amino-3-imino-2-nitrosopropanoate
• InChI: InChI=1S/C5H9N3O3/c1-2-11-5(9)3(8-10)4(6)7/h3H,2H2,1H3,(H3,6,7)
• InChI Key: OSXMHSQJNYOKKG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C(=N)N)N=O

Description

Carbamimidoyl-nitroso-acetic acid ethyl ester is a useful research compound. Its molecular formula is C5H9N3O3 and its molecular weight is 159.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2M ammonia in Ethanol (152 ml, 0.304 mmol) at 0° C. to 5° C., ethyl ethoxycarbonylacetimidate HCl (25 g, 0.127 mmol) was added over 30 minutes. The reaction was stirred vigorously at this temperature for 3 hours, after which a solution of sodium nitrite in water (9.63 g, 0.139 mmol) was added in a single portion. The pH of the mixture was adjusted to pH6 with the addition of 5N HCl. The reaction mixture was left to stir at RT overnight. The yellow precipitate formed was filtered under vacuum, washed with water and dried to give the title compound;